Cas no 5881-15-2 (1-(3-methoxybenzyl)-4-(2,3,4-trimethoxybenzyl)piperazine)

• Product Name: 1-(3-methoxybenzyl)-4-(2,3,4-trimethoxybenzyl)piperazine
• CAS No: 5881-15-2
• MF: C₂₂H₃₀N₂O₄
• MW: 386.484606266022
• CID: 1611280
• PubChem ID: 1126224
• Update Time: 2025-04-21

1-(3-methoxybenzyl)-4-(2,3,4-trimethoxybenzyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(3-methoxybenzyl)-4-(2,3,4-trimethoxybenzyl)piperazine
• 1-(3-Methoxy-benzyl)-4-(2,3,4-trimethoxy-benzyl)-piperazine
• piperazine, 1-[(3-methoxyphenyl)methyl]-4-[(2,3,4-trimethoxyphenyl)methyl]-
• 1-[(3-methoxyphenyl)methyl]-4-[(2,3,4-trimethoxyphenyl)methyl]piperazine
• CB00599
• AKOS000554175
• 5881-15-2
• SMSF0009129
• DTXSID90360564
• Oprea1_301964
• AB00100202-01
• Oprea1_001936
• AK-968/13149772
• STK145225
• Cambridge id 5881152

• Inchi： 1S/C22H30N2O4/c1-25-19-7-5-6-17(14-19)15-23-10-12-24(13-11-23)16-18-8-9-20(26-2)22(28-4)21(18)27-3/h5-9,14H,10-13,15-16H2,1-4H3
• InChI Key： DDTVSTRQTPHCQM-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=CC=1CN1CCN(CC2C=CC=C(C=2)OC)CC1)OC)OC

Computed Properties

• Exact Mass: 386.2207
• Monoisotopic Mass: 386.220557
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4
• Surface Charge: 0
• XLogP3: 2.9

Experimental Properties

• Density: 1.132
• Boiling Point: 486.6°C at 760 mmHg
• Flash Point: 133.2°C
• Refractive Index: 1.561
• PSA: 43.4
• LogP: 2.9